Cas no 2035001-27-3 ((E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-2-phenylethene-1-sulfonamide
• CAS No: 2035001-27-3
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 6421557
• PubChem ID: 119099519
• Update Time: 2025-10-28

(E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-2-phenylethene-1-sulfonamide
• WRURICBDALZSJV-RIYZIHGNSA-N
• Ethenesulfonamide, N-[2-(2-furanyl)-2-(4-thiomorpholinyl)ethyl]-2-phenyl-
• (E)-N-(2-(furan-2-yl)-2-thiomorpholinoethyl)-2-phenylethenesulfonamide
• F6353-6321
• (E)-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]-2-phenylethene-1-sulfonamide
• (E)-N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-2-phenylethenesulfonamide
• 2035001-27-3
• AKOS026687925

• Inchi： 1S/C18H22N2O3S2/c21-25(22,14-8-16-5-2-1-3-6-16)19-15-17(18-7-4-11-23-18)20-9-12-24-13-10-20/h1-8,11,14,17,19H,9-10,12-13,15H2
• InChI Key： WRURICBDALZSJV-UHFFFAOYSA-N
• SMILES： C(S(NCC(C1=CC=CO1)N1CCSCC1)(=O)=O)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 378.10718492g/mol
• Monoisotopic Mass: 378.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 534.5±60.0 °C(Predicted)
• pka: 10.14±0.40(Predicted)

Additional information on (E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-2-phenylethene-1-sulfonamide

Introduction to (E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-2-phenylethene-1-sulfonamide (CAS No. 2035001-27-3)

(E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-2-phenylethene-1-sulfonamide, identified by its CAS number 2035001-27-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a unique structural motif that combines heterocyclic aromatic systems with sulfonamide functionalities, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of this compound features a furan ring connected to an ethyl chain that is further substituted with a thiomorpholine moiety. The presence of these heterocycles suggests potential interactions with biological targets, which are often mediated through hydrogen bonding and hydrophobic effects. The sulfonamide group at the terminal position of the ethyl chain introduces additional polar interactions, enhancing the compound's solubility and bioavailability.

In recent years, there has been growing interest in the development of molecules that incorporate both furan and thiomorpholine scaffolds due to their demonstrated biological activity. For instance, derivatives of these structures have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX and LOX. The sulfonamide moiety further extends the pharmacophoric potential by serving as a hydrogen bond acceptor, which is crucial for binding to specific protein targets.

The synthesis of (E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-2-phenylethene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan ring typically begins with the condensation of furfural with an appropriate alkene, followed by functionalization to introduce the thiomorpholine group. The final step involves the incorporation of the sulfonamide moiety, which is often achieved through nucleophilic substitution or condensation reactions.

The stereochemistry of this compound is also an important consideration. The (E) configuration indicates that the two substituents on the double bond are on opposite sides, which can influence its interaction with biological targets. Computational studies have shown that this stereochemical arrangement can enhance binding affinity by optimizing van der Waals interactions and reducing steric hindrance.

Evaluation of the pharmacological properties of (E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-2-phenylethene-1-sulfonamide has revealed several interesting findings. In vitro assays have demonstrated its ability to modulate enzymes involved in pain signaling, such as transient receptor potential (TRP) channels. Additionally, preliminary in vivo studies suggest that this compound may exhibit anti-inflammatory effects by inhibiting key signaling pathways associated with inflammation.

The potential therapeutic applications of this molecule are broad and span multiple disease areas. Given its structural similarities to known bioactive compounds, it may serve as a scaffold for designing novel drugs targeting neurological disorders, cardiovascular diseases, and metabolic conditions. The combination of furan, thiomorpholine, and sulfonamide functionalities provides a rich chemical space for further derivatization, allowing for fine-tuning of its pharmacological profile.

The development of new synthetic methodologies for this class of compounds is also an active area of research. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing the environmental impact associated with traditional organic synthesis. These innovations not only improve the accessibility of such compounds but also open up new possibilities for their application in drug discovery programs.

In conclusion, (E)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yli)ethyl-2-phienylethene-l-sulfonamide represents a structurally intriguing compound with significant pharmacological potential. Its unique combination of heterocyclic systems and sulfonamide functionality makes it a valuable asset in the search for novel therapeutic agents. Further research into its biological activity and synthetic optimization will undoubtedly yield important insights into its future applications in medicine.